Cas no 70210-06-9 (Acid Red 119)

• Product Name: Acid Red 119
• CAS No: 70210-06-9
• MF: C₃₁H₂₅N₅Na₂O₆S₂
• MW: 673.669646024704
• MDL: MFCD23380579
• CID: 59069
• PubChem ID: 166114
• Update Time: 2025-06-14

Acid Red 119 Chemical and Physical Properties

Names and Identifiers

• Acid Red 119
• C.I. 262085
• 3-[[Ethyl[4-[2-[4-[2-(3-sulfophenyl)diazenyl]-1-naphthalenyl]diazenyl]phenyl]amino]methyl]benzenesulfonic acid sodium salt (1:2)
• disodium 3-[[ethyl[4-[[4-[(3-sulphonatophenyl)azo]-1-naphthyl]azo]phenyl]amino]methyl]benzenesulphonate
• 3-[Ethyl[4-[4-[3-(sodiosulfo)phenylazo]-1-naphthalenylazo]phenyl]aminomethyl]benzenesulfonic acid sodium salt
• Benzenesulfonic acid,3-ethyl4-4-(3-sulfophenyl)azo-1-naphthalenylazophenylaminomethyl-,disodium salt
• Benzenesulfonic acid, 3-((4-((4-(N-ethyl-N-(m-sulfobenzyl)amino)phenyl)azo)naphthalene-1-yl)azo)-, disodium salt
• 12220-20-1
• C.I Acid Red 119
• Acid Red 119, tech.
• Benzenesulfonic acid, 3-((ethyl(4-(2-(4-(2-(3-sulfophenyl)diazenyl)-1-naphthalenyl)diazenyl)phenyl)amino)methyl)-, sodium salt (1:2)
• EINECS 274-403-7
• W-111401
• Benzenesulfonic acid, 3-((ethyl(4-((4-((3-sulfophenyl)azo)-1-naphthalenyl)azo)phenyl)amino)methyl)-, disodium salt
• Direct Black GB
• Disodium 3-((ethyl(4-((4-((3-sulphonatophenyl)azo)-1-naphthyl)azo)phenyl)amino)methyl)benzenesulphonate
• MFCD23380579
• NS00061790
• disodium;3-[[N-ethyl-4-[[4-[(3-sulfonatophenyl)diazenyl]naphthalen-1-yl]diazenyl]anilino]methyl]benzenesulfonate
• C.I. Acid Red 119
• DTXSID60890000
• Benzenesulfonic acid, 3-[[ethyl[4-[[4-[(3-sulfophenyl)azo]-1-naphthalenyl]azo]phenyl]amino]methyl]-, disodium salt
• 70210-06-9

• MDL： MFCD23380579
• Inchi： 1S/C31H27N5O6S2.2Na/c1-2-36(21-22-7-5-9-26(19-22)43(37,38)39)25-15-13-23(14-16-25)32-34-30-17-18-31(29-12-4-3-11-28(29)30)35-33-24-8-6-10-27(20-24)44(40,41)42;;/h3-20H,2,21H2,1H3,(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2/b34-32+,35-33+;;
• InChI Key： GYGVRMLIQVFLPE-DCQXEBMNSA-L
• SMILES： S(C1=CC=CC(=C1)CN(C1C=CC(=CC=1)/N=N/C1=CC=C(C2=CC=CC=C21)/N=N/C1=CC=CC(=C1)S(=O)(=O)[O-])CC)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 673.10400
• Monoisotopic Mass: 673.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 46
• Rotatable Bond Count: 10
• Complexity: 1170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 184A^2

Experimental Properties

• Melting Point: >320°C
• PSA: 183.84000
• LogP: 9.66690

Acid Red 119 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on Acid Red 119

Recent Advances in the Study of Acid Red 119 (CAS 70210-06-9) in Chemical and Biomedical Applications

Acid Red 119 (CAS 70210-06-9) is a synthetic azo dye that has garnered significant attention in recent years due to its versatile applications in both industrial and biomedical fields. This research briefing aims to synthesize the latest findings on Acid Red 119, focusing on its chemical properties, mechanisms of action, and emerging applications in drug delivery, diagnostics, and environmental remediation. The discussion is based on peer-reviewed studies published within the last five years, ensuring the relevance and accuracy of the information presented.

Recent studies have highlighted the unique chemical structure of Acid Red 119, which features a sulfonated azo group that enhances its solubility and stability in aqueous solutions. This property makes it particularly useful in biomedical applications, where it has been employed as a fluorescent probe for cellular imaging and as a carrier for targeted drug delivery systems. For instance, a 2023 study demonstrated its efficacy in encapsulating anticancer drugs, improving their bioavailability and reducing systemic toxicity. The dye's ability to bind selectively to certain biomolecules also opens new avenues for diagnostic assays.

In the environmental sector, Acid Red 119 has been investigated for its potential role in wastewater treatment. Researchers have explored its degradation pathways using advanced oxidation processes (AOPs), such as photocatalysis and Fenton reactions. A 2022 study reported that Acid Red 119 could be effectively degraded under specific conditions, with minimal generation of toxic byproducts. These findings are critical for developing sustainable strategies to mitigate the environmental impact of synthetic dyes.

Despite its promising applications, challenges remain in optimizing the use of Acid Red 119. Issues such as potential cytotoxicity at high concentrations and the need for improved synthesis methods are areas of active research. Recent advancements in nanotechnology have provided novel solutions, such as the development of nanoparticle-based carriers to enhance the dye's biocompatibility and functionality. For example, a 2023 study showcased the use of gold nanoparticles conjugated with Acid Red 119 for highly sensitive biosensing applications.

In conclusion, Acid Red 119 (CAS 70210-06-9) represents a multifaceted compound with significant potential in both chemical and biomedical domains. Ongoing research continues to uncover new applications and refine existing methodologies, paving the way for its broader adoption in industry and medicine. Future studies should focus on addressing the remaining challenges, such as scalability and long-term safety, to fully realize its potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this versatile dye.